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Compound of Interest

Compound Name: A2764 dihydrochloride

Cat. No.: B3018551 Get Quote

Technical Support Center: A2764 Dihydrochloride
Welcome to the technical support center for A2764 dihydrochloride. This resource is

designed for researchers, scientists, and drug development professionals to provide guidance

on the proper handling and use of A2764 dihydrochloride, with a specific focus on preventing

its precipitation in buffer solutions during experiments.

Frequently Asked Questions (FAQs)
Q1: What is A2764 dihydrochloride and what is its primary mechanism of action?

A2764 dihydrochloride is a highly selective inhibitor of the TRESK potassium channel (TWIK-

related spinal cord K+ channel, K2P18.1).[1][2] TRESK is a two-pore domain potassium

channel involved in regulating neuronal excitability. By inhibiting TRESK, A2764
dihydrochloride can cause cell depolarization and increase neuronal excitability. This makes it

a valuable tool for investigating the physiological roles of TRESK, particularly in the context of

migraine and nociception.[1]

Q2: What is the solubility of A2764 dihydrochloride?

A2764 dihydrochloride exhibits high solubility in water and moderate solubility in dimethyl

sulfoxide (DMSO). The known solubility values are summarized in the table below.
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Solvent Solubility
Molar Concentration
(approx.)

Water ≥ 100 mg/mL ≥ 284.33 mM

DMSO 41.67 mg/mL 118.48 mM

Data sourced from

MedchemExpress and

MOLNOVA.[1][2]

Q3: I observed precipitation when diluting my DMSO stock of A2764 dihydrochloride into my

aqueous buffer. Why is this happening?

While A2764 dihydrochloride is highly soluble in water, precipitation upon dilution of a DMSO

stock into an aqueous buffer can still occur. This phenomenon, often called "crashing out," can

be attributed to several factors:

Final Concentration Exceeds Solubility Limit in the Buffer: The presence of salts in the buffer

can reduce the solubility of the compound compared to pure water.

Rapid Dilution: Adding a concentrated DMSO stock directly to a large volume of aqueous

buffer can cause a rapid change in the solvent environment, leading to precipitation.

pH of the Buffer: The ionization state, and therefore the solubility of a compound, can be

highly dependent on the pH of the solution. If the buffer's pH is close to the compound's pKa,

it may be less soluble.

Low Temperature: The temperature of the buffer can influence solubility. Dilution into a cold

buffer can decrease solubility and promote precipitation.

Q4: How can I prevent A2764 dihydrochloride from precipitating in my buffer?

To prevent precipitation, it is recommended to:

Perform a Serial Dilution: Instead of a single large dilution, perform a stepwise serial dilution

of your DMSO stock solution in the target aqueous buffer.
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Use Pre-warmed Buffer: Always use a buffer that has been pre-warmed to your experimental

temperature (e.g., 37°C for cell-based assays).

Control the Final DMSO Concentration: Keep the final concentration of DMSO in your

working solution as low as possible, ideally below 0.5%.

Test Solubility in Your Specific Buffer: Before your main experiment, perform a small-scale

solubility test to determine the maximum soluble concentration of A2764 dihydrochloride in

your specific buffer system.

Troubleshooting Guide
This guide provides a systematic approach to troubleshoot and prevent the precipitation of

A2764 dihydrochloride in your experimental buffer.

Issue: Precipitation observed immediately upon dilution
of DMSO stock into the buffer.
This is a common issue when a compound that is highly soluble in an organic solvent is

introduced into an aqueous environment.
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Precipitation Observed

Is the final concentration
 below the aqueous solubility limit?

Lower the final concentration

No

Are you performing a
 rapid, single-step dilution?

Yes

Perform serial dilutions

Yes

Is the buffer at room
 temperature or colder?

No

Use pre-warmed buffer (37°C)

Yes

Perform a solubility test
 in your specific buffer

No

Solution is clear
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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